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Compound of Interest

Compound Name: J 628

Cat. No.: B15577544 Get Quote

Disclaimer: The following information is provided for the chemical compound AZ 628, a potent

Raf kinase inhibitor, based on the high likelihood that "J 628" is a typographical error or internal

shorthand for this substance, given the intended audience of researchers, scientists, and drug

development professionals. It is crucial to confirm the identity of the substance and consult the

specific Safety Data Sheet (SDS) provided by the manufacturer before handling or disposal.

AZ 628 is a powerful, ATP-competitive inhibitor of Raf kinases and is primarily used in

laboratory research, particularly in cancer studies.[1][2][3][4] Proper handling and disposal are

essential to ensure personnel safety and environmental protection.

Essential Safety Information
Before proceeding with disposal, it is imperative to be aware of the hazards associated with AZ

628. While specific toxicity data may be limited as it is intended for research use only, it should

be handled with care.
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Property Value Source

CAS Number 878739-06-1 [1][3][5]

Molecular Formula C27H25N5O2 [1][3][5]

Molecular Weight 451.52 g/mol [1][4]

Appearance White powder [6]

Storage
Store at +4°C or -20°C as

specified by the supplier.
[1][2][3]

Solubility

Soluble in DMSO (up to 90

mg/mL), DMF (up to 25

mg/mL). Insoluble in water and

ethanol.

[3][4][5]

Purity Typically ≥98% (HPLC) [1]

Experimental Protocols: Proper Disposal
Procedures
The disposal of AZ 628 and its contaminated materials must be conducted in accordance with

federal, state, and local regulations for hazardous waste.[7]

Step-by-Step Disposal Guidance:

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling AZ 628.

This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or protective suit

Waste Segregation:
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Solid Waste: Collect unused AZ 628 powder, contaminated lab supplies (e.g., weigh boats,

pipette tips, vials), and any spill cleanup materials in a designated, clearly labeled

hazardous waste container. The container should be sealed to prevent dust generation.

Liquid Waste: Solutions of AZ 628 (e.g., in DMSO) should be collected in a separate,

labeled hazardous waste container for flammable or chemical liquids. Do not mix with

aqueous waste streams.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

Decontamination:

Decontaminate work surfaces and equipment that have come into contact with AZ 628.

Use a suitable solvent (such as ethanol or a specialized lab detergent) followed by a

thorough rinse. Collect all decontamination materials as hazardous waste.

Waste Collection and Storage:

Store hazardous waste containers in a designated, secure area away from incompatible

materials. Ensure the storage area is well-ventilated.

Properly label all waste containers with the contents (e.g., "Hazardous Waste: AZ 628,

Solid" or "Hazardous Waste: AZ 628 in DMSO, Liquid"), the date, and the responsible

researcher's name.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Provide the disposal contractor with the Safety Data Sheet (SDS) for AZ 628 to ensure

proper handling and disposal methods are used, which will likely involve incineration at a

permitted facility.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AZ 628.
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Start: Handling AZ 628

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Streams

Solid Waste
(Unused powder, contaminated supplies)

Liquid Waste
(Solutions in DMSO, etc.)

Sharps Waste
(Contaminated needles, etc.)

Collect in Labeled
Hazardous Waste Containers

Decontaminate Surfaces & Equipment

Store Waste in Designated Secure Area

Contact EHS for Pickup and Disposal

End: Proper Disposal
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15577544?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15577544?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/az-628_4836
https://www.medchemexpress.com/AZ-628.html
https://lktlabs.com/product/az-628/
https://www.selleckchem.com/products/az628.html
https://www.caymanchem.com/product/15336/az-628
https://gram.edu/offices/safety/docs/chemistry/RM%20200-B%20MSDS.pdf
https://azdeq.gov/hazwaste
https://www.benchchem.com/product/b15577544#j-628-proper-disposal-procedures
https://www.benchchem.com/product/b15577544#j-628-proper-disposal-procedures
https://www.benchchem.com/product/b15577544#j-628-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15577544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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